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Introduction
Physalin F is a naturally occurring seco-steroid belonging to the withanolide class of

compounds. It has garnered significant scientific interest due to its potent biological activities,

including anti-inflammatory, immunomodulatory, and cytotoxic effects. This technical guide

provides an in-depth overview of the natural sources of Physalin F, detailed methodologies for

its extraction and purification, and an exploration of its known mechanisms of action.

Natural Sources of Physalin F
Physalin F is primarily isolated from plants belonging to the genus Physalis within the

Solanaceae (nightshade) family. These herbaceous plants are widely distributed in tropical and

subtropical regions of the world.

The most prominent and well-documented natural sources of Physalin F include:

Physalis angulata: This species is a principal source from which Physalin F has been

frequently isolated. The whole plant, including leaves, stems, and fruits, has been utilized for

extraction.[1][2][3]

Physalis minima: Studies have shown that the mature leaves of this plant are a significant

source of Physalin F.[4] The content of various physalins, including F, can vary depending

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b10825217?utm_src=pdf-interest
https://www.benchchem.com/product/b10825217?utm_src=pdf-body
https://www.benchchem.com/product/b10825217?utm_src=pdf-body
https://www.benchchem.com/product/b10825217?utm_src=pdf-body
https://www.benchchem.com/product/b10825217?utm_src=pdf-body
https://www.benchchem.com/product/b10825217?utm_src=pdf-body
https://www.benchchem.com/product/b10825217?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/1622143/
https://www.semanticscholar.org/paper/Antitumor-agent%2C-physalin-F-from-Physalis-angulata-Chiang-Sm/c88f7be4e237d94db027910e5dd207a921b4beaa
https://pmc.ncbi.nlm.nih.gov/articles/PMC10865294/
https://www.benchchem.com/product/b10825217?utm_src=pdf-body
https://www.researchgate.net/publication/265667875_Accumulation_of_Physalin_in_Cells_and_Tissues_of_Physalis_minima_L
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10825217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


on the developmental stage of the plant and the specific tissue.[4]

Physalis alkekengi: Also known as the Chinese lantern plant, this species is another notable

source of various physalins, including Physalin F.[5]

Physalis acutifolia: Research has demonstrated the presence and antinociceptive properties

of Physalin F isolated from this species.[6]

Physalis lancifolia: This species has also been reported as a source of new physalins,

including Physalin F.[7]

The concentration of Physalin F can differ based on the plant part, geographical location, and

growth stage. For instance, in Physalis minima, Physalin F was found to be most abundant in

the mature leaves.[4]

Extraction Methods
The extraction of Physalin F from its natural plant sources is the initial and critical step in its

isolation. The most common methods employ solvent extraction, with the choice of solvent

being crucial for achieving a good yield.

Solvent Extraction
Ethanol and dichloromethane are the most frequently reported solvents for the effective

extraction of Physalin F and other physalins from plant material.

Ethanolic Extraction: The whole plant of Physalis angulata has been successfully extracted

using ethanol to isolate Physalin F.[1][2] This method is advantageous due to the relatively

low toxicity and high extraction efficiency of ethanol for a broad range of compounds,

including withanolides.

Dichloromethane Extraction: Dichloromethane has also been used to obtain crude extracts

of P. angulata from which Physalin F was subsequently isolated.[3]

A general procedure for solvent extraction involves maceration or reflux extraction of the dried

and powdered plant material with the chosen solvent, followed by filtration and concentration of

the extract under reduced pressure.
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QuEChERS Method
A more recent and efficient method for the extraction and cleanup of physalins from plant

matrices is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method. While

a specific protocol for Physalin F is not detailed, a validated QuEChERS method for Physalins

B and D in Physalis angulata has been developed, which can be adapted for Physalin F.[8]

This method involves an extraction with a solvent (e.g., methanol), followed by a partitioning

step with salts (e.g., MgSO4 and NaCl) and a dispersive solid-phase extraction (d-SPE)

cleanup step.[8]

Purification Methods
Following the initial extraction, the crude extract contains a complex mixture of compounds.

Therefore, chromatographic techniques are essential for the purification of Physalin F.

Column Chromatography
Column chromatography is a fundamental technique for the separation of physalins from the

crude extract.

Stationary Phase: Silica gel is the most commonly used stationary phase for the separation

of physalins due to its polarity.[9]

Mobile Phase: A gradient of non-polar to polar solvents is typically used to elute the

compounds from the column. Common solvent systems include mixtures of dichloromethane

and acetone.[10] The fractions are collected and monitored by Thin Layer Chromatography

(TLC) to identify those containing Physalin F.

High-Performance Liquid Chromatography (HPLC)
For final purification and quantification, High-Performance Liquid Chromatography (HPLC) is

the method of choice.

Column: Reversed-phase columns, such as C18, are typically employed.[8][11][12]

Mobile Phase: A gradient elution with a mixture of an organic solvent (e.g., acetonitrile or

methanol) and water, often with an acid modifier like formic acid, is used to achieve

separation.[11][12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b10825217?utm_src=pdf-body
https://www.benchchem.com/product/b10825217?utm_src=pdf-body
https://public.pensoft.net/items/?p=7TVeXpoqfNYT89tyrm3ifrTeG9Wv8P676JSQp%2FH2pj9hhtoybol4GF7LEbj3fxHT5Fo8esHsuNYAbZhiaBPDZQDAFvsWB4wgAYkmiy%2FIe3LaW2Bu9QVzKKaArmQ%3D&n=khJveOovb9Ybv8RjkCGyKOWaId2ygL%2Fn95TZ
https://public.pensoft.net/items/?p=7TVeXpoqfNYT89tyrm3ifrTeG9Wv8P676JSQp%2FH2pj9hhtoybol4GF7LEbj3fxHT5Fo8esHsuNYAbZhiaBPDZQDAFvsWB4wgAYkmiy%2FIe3LaW2Bu9QVzKKaArmQ%3D&n=khJveOovb9Ybv8RjkCGyKOWaId2ygL%2Fn95TZ
https://www.benchchem.com/product/b10825217?utm_src=pdf-body
https://www.researchgate.net/publication/26579326_Isolation_And_Purification_Of_Substance_By_Column_Chromatography
https://www.mdpi.com/1420-3049/24/8/1608
https://www.benchchem.com/product/b10825217?utm_src=pdf-body
https://public.pensoft.net/items/?p=7TVeXpoqfNYT89tyrm3ifrTeG9Wv8P676JSQp%2FH2pj9hhtoybol4GF7LEbj3fxHT5Fo8esHsuNYAbZhiaBPDZQDAFvsWB4wgAYkmiy%2FIe3LaW2Bu9QVzKKaArmQ%3D&n=khJveOovb9Ybv8RjkCGyKOWaId2ygL%2Fn95TZ
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_HPLC_MS_Analysis_of_Physalin_D.pdf
https://academicjournals.org/article/article1380881123_Xu%20et%20al%20%2024.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_HPLC_MS_Analysis_of_Physalin_D.pdf
https://academicjournals.org/article/article1380881123_Xu%20et%20al%20%2024.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10825217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detection: UV detection is commonly used, with a detection wavelength around 220-230 nm

for physalins.[12][13]

Quantitative Data
The yield of Physalin F can vary significantly depending on the plant source, the part of the

plant used, and the extraction and purification methods employed. While specific yield

percentages for Physalin F are not consistently reported across the literature, data on the

content of physalins in general and related compounds provide valuable insights.

Plant Species Plant Part Compound Content/Yield Reference

Physalis minima Mature Leaf Physalin F
High relative

content
[4]

Physalis minima Various tissues Total Physalins
0.07 to 9.89

mg/g dry weight
[4]

Physalis

alkekengi
Immature Calyx Physalin D

0.7880 ±

0.0612%
[7][14]

Physalis

alkekengi
Mature Calyx Physalin D 0.2028 ± 0.016% [7][14]

Physalis

angulata
- Physalin F

Isolated from

fraction PAIV-2
[1][2]

Experimental Protocols
Protocol for Extraction and Isolation of Physalin F from
Physalis angulata
This protocol is a composite of methodologies described in the literature.

1. Plant Material Preparation:

Collect the whole plant of Physalis angulata.
Air-dry the plant material in the shade at room temperature.
Grind the dried plant material into a coarse powder.
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2. Extraction:

Macerate the powdered plant material in 95% ethanol (1:10 w/v) at room temperature for 72
hours with occasional stirring.
Filter the extract through Whatman No. 1 filter paper.
Concentrate the filtrate under reduced pressure at 40-50°C using a rotary evaporator to
obtain the crude ethanolic extract.

3. Fractionation:

Suspend the crude extract in water and partition successively with solvents of increasing
polarity, such as n-hexane, dichloromethane, and ethyl acetate.
Concentrate each fraction to dryness. The dichloromethane fraction is often enriched with
physalins.

4. Column Chromatography:

Subject the dichloromethane fraction to column chromatography on silica gel (60-120 mesh).
Elute the column with a gradient of n-hexane and ethyl acetate, gradually increasing the
polarity.
Collect fractions of 50-100 mL and monitor by TLC using a suitable solvent system (e.g.,
chloroform:methanol, 9:1).
Combine fractions showing similar TLC profiles.

5. Preparative HPLC:

Further purify the fractions containing Physalin F using preparative HPLC on a C18 column.
Use a mobile phase of acetonitrile and water in a gradient elution.
Monitor the elution at 225 nm.
Collect the peak corresponding to Physalin F and concentrate to obtain the pure compound.

6. Structure Elucidation:

Confirm the identity and purity of the isolated Physalin F using spectroscopic techniques
such as NMR (¹H and ¹³C), Mass Spectrometry, and comparison with literature data.

Signaling Pathways and Mechanisms of Action
Physalin F exerts its biological effects by modulating several key signaling pathways.
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Inhibition of NF-κB Pathway
One of the primary mechanisms of the anti-inflammatory and immunomodulatory effects of

Physalin F is the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[14] NF-

κB is a crucial transcription factor that regulates the expression of pro-inflammatory cytokines

and other inflammatory mediators.

Induction of Apoptosis
Physalin F has demonstrated cytotoxic activity against various cancer cell lines by inducing

apoptosis. The apoptotic mechanisms involve:

ROS-Mediated Mitochondrial Pathway: Physalin F can induce the generation of Reactive

Oxygen Species (ROS), leading to mitochondrial dysfunction and the activation of the

intrinsic apoptotic pathway.[14]

Activation of Caspases: The apoptotic cascade is executed by caspases. Physalin F has

been shown to activate key executioner caspases like caspase-3.[14]

Modulation of Apoptosis-Related Proteins: Physalin F can influence the expression of

proteins involved in apoptosis, such as the proto-oncogene c-myc.[14]

Other Signaling Pathways
Research also suggests the involvement of other signaling pathways in the biological activities

of physalins, including the p53 pathway.[14]

Visualizations
Experimental Workflow
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Caption: Experimental workflow for the extraction and purification of Physalin F.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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